Cas no 849659-37-6 (3-Thiophenecarboxylic acid, 2-amino-4-(4-hydroxyphenyl)-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-amino-4-(4-hydroxyphenyl)-, ethyl ester
• CAS No: 849659-37-6
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 665718
• Update Time: 2026-04-29

3-Thiophenecarboxylic acid, 2-amino-4-(4-hydroxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-4-(4-hydroxyphenyl)-, ethyl ester
• ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate

• Inchi： InChI=1S/C13H13NO3S/c1-2-17-13(16)11-10(7-18-12(11)14)8-3-5-9(15)6-4-8/h3-7,15H,2,14H2,1H3
• InChI Key： VILWSIIEOZJZGX-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N)SC=C1C2=CC=C(C=C2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on 3-Thiophenecarboxylic acid, 2-amino-4-(4-hydroxyphenyl)-, ethyl ester

3-Thiophenecarboxylic acid, 2-amino-4-(4-hydroxyphenyl)-, ethyl ester (CAS No. 849659-37-6): An Overview

3-Thiophenecarboxylic acid, 2-amino-4-(4-hydroxyphenyl)-, ethyl ester (CAS No. 849659-37-6) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate is C₁₅H₁₅NO₃S, with a molecular weight of approximately 289.35 g/mol. The compound features a thiophene ring substituted with an amino group and a hydroxyphenyl group, along with an ethyl ester moiety. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The presence of the thiophene ring imparts aromaticity and stability to the molecule, while the amino and hydroxy groups provide sites for hydrogen bonding and other intermolecular interactions. The ethyl ester group can be readily hydrolyzed under acidic or basic conditions, making it a useful intermediate in synthetic routes.

Synthesis Methods

The synthesis of ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate has been reported using various methodologies. One common approach involves the condensation of 2-cyanoacetic acid with 4-hydroxybenzaldehyde in the presence of a base, followed by cyclization to form the thiophene ring. The resulting nitrile can then be reduced to the corresponding amine and esterified to yield the final product.

An alternative route involves the reaction of 2-bromoacetic acid with 4-hydroxybenzaldehyde to form an intermediate aldehyde, which is then cyclized to form the thiophene ring. Subsequent reduction and esterification steps complete the synthesis. These methods have been optimized for yield and purity, making them suitable for large-scale production.

Biological Activities and Applications

Ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate has shown promising biological activities in various studies. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies have demonstrated that this compound can effectively reduce inflammation in human cell lines, suggesting its potential for treating inflammatory diseases.

In addition to its anti-inflammatory properties, ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate has also been investigated for its antioxidant activity. The presence of the hydroxyphenyl group contributes to its ability to scavenge free radicals and protect cells from oxidative stress. This property makes it a candidate for use in formulations aimed at preventing or treating oxidative stress-related conditions.

Clinical Trials and Future Prospects

While preclinical studies have shown promising results, further research is needed to evaluate the safety and efficacy of ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate in clinical settings. Several ongoing clinical trials are investigating its potential as a therapeutic agent for various conditions, including chronic inflammatory diseases and oxidative stress-related disorders.

The unique combination of structural features in this compound offers a promising platform for drug development. Researchers are exploring ways to modify the molecule to enhance its pharmacological properties, such as improving solubility, bioavailability, and target specificity. These efforts aim to develop more effective treatments with fewer side effects.

Mechanisms of Action

The biological activities of ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate are attributed to its ability to interact with specific cellular targets. Studies have shown that it can modulate signaling pathways involved in inflammation and oxidative stress. For example, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses.

The compound also exhibits antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These mechanisms contribute to its protective effects on cells exposed to oxidative stress.

Safety Considerations

Safety is a critical aspect of any potential therapeutic agent. Preclinical studies have indicated that ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate is generally well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety in humans. These studies will help identify any potential adverse effects and guide dosing regimens for clinical use.

In conclusion, ethyl 2-amino-4-(4-hydroxyphenyl)thiophene-3-carboxylate (CAS No. 849659-37-6) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and antioxidant properties. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential for various conditions.